Cas no 1805289-71-7 (Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805289-71-7
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4880636
• Update Time: 2025-05-20

Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-9(17)2-8-10(11(13)14)7(3-12)6(4-15)5-16-8/h5,11H,2-3H2,1H3
• InChI Key： HFLDOPHXXKQFPZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CN=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate

Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate, with CAS No. 1805289-71-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl acetate group at position 2, a bromomethyl group at position 4, a cyano group at position 5, and a difluoromethyl group at position 3. These substituents confer the molecule with distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The pyridine core of this compound serves as a versatile platform for further functionalization. Pyridine derivatives are well-known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. The presence of the cyano group at position 5 introduces electron-withdrawing effects, which can modulate the reactivity of the pyridine ring. Similarly, the difluoromethyl group at position 3 adds both electron-withdrawing and steric effects, further tuning the molecule's chemical behavior.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic frameworks with applications in medicinal chemistry. The bromomethyl group at position 4 is particularly valuable in such contexts, as it can undergo nucleophilic substitution to introduce diverse functional groups. This versatility makes Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate an attractive starting material for designing compounds with tailored biological activities.

In addition to its role in drug discovery, this compound has also found applications in materials science. The combination of electron-withdrawing groups on the pyridine ring can influence the electronic properties of materials derived from this compound. For example, derivatives of this molecule have been investigated for use in organic electronics, where they may serve as components of semiconducting polymers or low-dimensional materials. The methyl acetate group at position 2 contributes to the molecule's solubility and processability, which are critical factors in materials synthesis.

The synthesis of Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate involves a series of carefully designed steps that highlight modern synthetic methodologies. Key steps include the introduction of substituents onto the pyridine ring through directed metallation or nucleophilic aromatic substitution. The use of advanced catalysts and reaction conditions ensures high yields and selectivity in these transformations. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the synthesis process.

Despite its complexity, this compound is amenable to structural characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow for precise determination of the molecule's structure and purity, which are essential for ensuring its reliability as a research tool or industrial product.

Looking ahead, ongoing research is focused on expanding the scope of applications for Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate. Collaborative efforts between chemists and biologists are exploring its potential as a lead compound in anti-cancer drug development. Additionally, materials scientists are investigating its role in creating next-generation optoelectronic devices with enhanced performance characteristics.

In conclusion, Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805289-71-7) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse chemical transformations and applications, making it a valuable asset in both academic research and industrial innovation.